3-(Chloromethyl)-5-(cyclopropylmethyl)-1,2-oxazole

• IUPAC Name: 3-(chloromethyl)-5-(cyclopropylmethyl)-1,2-oxazole
• InChI: InChI=1S/C8H10ClNO/c9-5-7-4-8(11-10-7)3-6-1-2-6/h4,6H,1-3,5H2
• InChI Key: YJGIIGDZOLLAPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=CC(=NO2)CCl
• Molecular Formula: C8H10ClNO
• Molecular Weight: 171.62 g/mol
• CAS No.: 2377034-62-1

Description

Compounds like “3-(Chloromethyl)-5-(cyclopropylmethyl)-1,2-oxazole” belong to a class of organic compounds known as oxazoles, which are heterocyclic compounds with an oxygen atom and a nitrogen atom separated by a carbon atom in a five-membered ring.

Synthesis Analysis

The synthesis of such compounds often involves reactions like the cyclization of appropriate precursors, cross-coupling reactions, or substitution reactions. The exact method would depend on the specific substituents and their positions in the oxazole ring.

Molecular Structure Analysis

The molecular structure of such compounds can be analyzed using techniques like X-ray crystallography, NMR spectroscopy, and computational methods.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, additions, and ring-opening reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These can be determined experimentally or predicted using computational methods.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its biological target.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future directions in the study of such compounds could involve the development of new synthetic methods, exploration of their biological activity, and their use in the synthesis of complex molecules.